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Compound of Interest

Compound Name: 12-Tridecenoic acid

Cat. No.: B192566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 12-tridecenoic acid, a monounsaturated fatty acid. The information is curated for

professionals in research and drug development, with a focus on quantitative data,

experimental context, and logical workflows.

Core Physicochemical Data
12-Tridecenoic acid (C13:1n-1) is a long-chain fatty acid with a terminal double bond.[1][2] Its

fundamental properties are summarized below, providing a baseline for its behavior in various

experimental and biological systems.

Quantitative Physicochemical Properties
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Property Value Source

Molecular Formula C₁₃H₂₄O₂ [1][3][4]

Molecular Weight 212.33 g/mol

Physical State
Solid at room temperature,

Liquid

Melting Point 38.5 °C

Boiling Point (estimated) 335.46 °C

pKa (predicted) 4.78 ± 0.10

Solubility

Ethanol: 5 mg/mLDMF:

InsolubleDMSO: InsolublePBS

(pH 7.2): Insoluble

IUPAC Name tridec-12-enoic acid

Synonyms

ω-Tridecenoic acid, (10-

Undecenyl)acetic acid,

C13:1n-1

CAS Number 6006-06-0

Experimental Protocols for Property Determination
While specific, detailed experimental protocols for the determination of every physicochemical

property of 12-tridecenoic acid are not readily available in published literature, standard

methodologies for fatty acid characterization are well-established. The following outlines the

general experimental approaches that would be employed.

Determination of Melting Point
The melting point of a solid fatty acid like 12-tridecenoic acid is typically determined using a

melting point apparatus.

Principle: A small, crystalline sample of the fatty acid is heated at a controlled rate. The

temperature at which the substance transitions from a solid to a liquid phase is recorded as
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the melting point.

Apparatus: Capillary tube melting point apparatus.

Procedure:

A small amount of purified 12-tridecenoic acid is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) to ensure thermal

equilibrium.

The temperature at which the first drop of liquid appears and the temperature at which the

entire solid has melted are recorded as the melting point range.

Determination of Boiling Point
The boiling point of a liquid fatty acid is determined by distillation at a specific pressure. As 12-
tridecenoic acid has a high estimated boiling point, vacuum distillation is often employed to

prevent decomposition.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.

Apparatus: Distillation apparatus, including a heating mantle, distillation flask, condenser,

and collection flask. A vacuum pump and manometer are used for vacuum distillation.

Procedure:

A sample of 12-tridecenoic acid is placed in the distillation flask.

The apparatus is assembled, and if necessary, the pressure is reduced using a vacuum

pump.

The sample is heated gradually until it begins to boil.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b192566?utm_src=pdf-body
https://www.benchchem.com/product/b192566?utm_src=pdf-body
https://www.benchchem.com/product/b192566?utm_src=pdf-body
https://www.benchchem.com/product/b192566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The temperature of the vapor is measured with a thermometer; this temperature is the

boiling point at that specific pressure.

Determination of Solubility
The solubility of 12-tridecenoic acid in various solvents is determined by adding increasing

amounts of the fatty acid to a known volume of the solvent until no more solute dissolves.

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at

a given temperature.

Apparatus: Vials or test tubes, magnetic stirrer, and an analytical balance.

Procedure:

A known volume of the solvent (e.g., ethanol, DMSO) is placed in a vial.

A small, pre-weighed amount of 12-tridecenoic acid is added to the solvent.

The mixture is stirred vigorously at a constant temperature until the solute dissolves

completely.

Steps 2 and 3 are repeated until a saturated solution is formed (i.e., solid particles remain

undissolved).

The total mass of the dissolved fatty acid is used to calculate the solubility, typically

expressed in mg/mL or mol/L.

Determination of pKa (Acid Dissociation Constant)
The pKa of a fatty acid is a measure of its acidity and is typically determined by titration.

Principle: The pKa is the pH at which the acid is 50% dissociated. This can be determined by

titrating a solution of the fatty acid with a strong base and monitoring the pH change.

Apparatus: pH meter, burette, and a magnetic stirrer.

Procedure:
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A known concentration of 12-tridecenoic acid is dissolved in a suitable solvent (often a

co-solvent system like water-ethanol for fatty acids).

A standardized solution of a strong base (e.g., NaOH) is added incrementally from a

burette.

The pH of the solution is recorded after each addition of the base.

A titration curve (pH vs. volume of base added) is plotted.

The pKa is determined from the pH at the half-equivalence point (the point at which half of

the acid has been neutralized).

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a typical workflow for the comprehensive physicochemical

characterization of a fatty acid like 12-tridecenoic acid.
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Caption: A generalized experimental workflow for the physicochemical characterization of a

fatty acid.

Biological Context and Signaling
While detailed signaling pathways involving 12-tridecenoic acid are not extensively

documented, it has been shown to exhibit biological activity. For instance, it is active against

Staphylococcus aureus (MIC = 1.17 mM) and can inhibit gastric juice secretion in animal

models. Fatty acids, in general, can act as signaling molecules, often through pathways

involving nuclear receptors like PPARs, or by being precursors to other bioactive lipids. Further

research is needed to elucidate the specific molecular mechanisms of 12-tridecenoic acid.

The following diagram depicts a conceptual framework for investigating the biological activity of

a novel fatty acid.
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Caption: A conceptual workflow for investigating the biological activity of a fatty acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 12-TRIDECANOIC ACID | 6006-06-0 [chemicalbook.com]

3. caymanchem.com [caymanchem.com]

4. larodan.com [larodan.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 12-Tridecenoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b192566?utm_src=pdf-body-img
https://www.benchchem.com/product/b192566?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/12-Tridecenoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3483022.htm
https://www.caymanchem.com/product/37601/12-tridecenoic-acid
https://www.larodan.com/product/12-tridecenoic-acid/
https://www.benchchem.com/product/b192566#what-are-the-physicochemical-properties-of-12-tridecenoic-acid
https://www.benchchem.com/product/b192566#what-are-the-physicochemical-properties-of-12-tridecenoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b192566#what-are-the-physicochemical-properties-of-
12-tridecenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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